Cas no 316-61-0 (2'-Fluoro-1,1'-biphenyl-2-amine)

• Product Name: 2'-Fluoro-1,1'-biphenyl-2-amine
• CAS No: 316-61-0
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD06802527
• CID: 1068605
• PubChem ID: 15500927
• Update Time: 2025-08-05

2'-Fluoro-1,1'-biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro[1,1'-biphenyl]-2-amine
• 2-(2-FLUOROPHENYL)ANILINE
• (2-fluorophenyl)methaneselenenyl cyanide
• 2-Amino-2'-fluor-biphenyl
• 2-amino-2'-fluorobiphenyl
• 2'-Fluor-2-amino-diphenyl
• 2-Fluorbenzylselenocyanat
• 2'-Fluor-biphenyl-2-ylamin
• 2'-fluoro-biphenyl-2-ylamine
• CTK1F2557
• Selenocyanic acid, (2-fluorophenyl)methyl ester
• C74628
• AKOS000558892
• DS-9954
• CS-0186638
• 2'-Fluoro-[1,1'-biphenyl]-2-amine
• 316-61-0
• SCHEMBL397863
• FMELKKXQAQGQMA-UHFFFAOYSA-N
• ALBB-036752
• 2'-Fluoro-1,1'-biphenyl-2-amine

• MDL： MFCD06802527
• Inchi： 1S/C12H10FN/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H,14H2
• InChI Key： FMELKKXQAQGQMA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 187.0798
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.4±15.0 °C at 760 mmHg
• Flash Point: 151.6±7.0 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2'-Fluoro-1,1'-biphenyl-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2'-Fluoro-1,1'-biphenyl-2-amine

Introduction to 2'-Fluoro-1,1'-biphenyl-2-amine (CAS No. 316-61-0)

2'-Fluoro-1,1'-biphenyl-2-amine, with the CAS number 316-61-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core and a fluorine-substituted amine group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 2'-Fluoro-1,1'-biphenyl-2-amine is C₁₃H₁₀F₁N₁, and its molecular weight is approximately 195.22 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including the coupling of fluorinated benzene derivatives with aniline derivatives. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which has further enhanced its accessibility for research and industrial applications.

In the realm of medicinal chemistry, 2'-Fluoro-1,1'-biphenyl-2-amine has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, which are crucial for disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. This property makes it a potential candidate for the development of targeted cancer therapies.

Beyond its therapeutic potential, 2'-Fluoro-1,1'-biphenyl-2-amine has also been explored for its use in materials science. The presence of the fluorine atom and the biphenyl core imparts unique physical properties to the compound, such as enhanced thermal stability and improved solubility in organic solvents. These characteristics make it suitable for applications in the development of advanced materials, such as polymers and coatings.

In the context of environmental chemistry, recent research has focused on understanding the environmental fate and behavior of compounds like 2'-Fluoro-1,1'-biphenyl-2-amine. Studies have shown that this compound exhibits moderate biodegradability under certain conditions, which is an important consideration for its safe use in industrial processes. Additionally, efforts are underway to develop methods for the efficient degradation and removal of such compounds from wastewater streams to minimize their environmental impact.

The safety profile of 2'-Fluoro-1,1'-biphenyl-2-amine is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at low concentrations but may exhibit toxicity at higher levels. Therefore, appropriate handling and storage practices are essential to ensure its safe use in both laboratory and industrial settings.

In conclusion, 2'-Fluoro-1,1'-biphenyl-2-amine (CAS No. 316-61-0) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for advancing scientific knowledge and developing innovative solutions in various fields. As research continues to uncover new insights into its behavior and applications, the importance of this compound is likely to grow even further.